Cas no 1956371-33-7 (Methyl 4-(difluoromethyl)-3-nitrobenzoate)

Methyl 4-(difluoromethyl)-3-nitrobenzoate is a fluorinated aromatic ester with significant utility in synthetic organic chemistry, particularly as a versatile intermediate for pharmaceuticals and agrochemicals. The presence of both difluoromethyl and nitro groups on the benzoate scaffold enhances its reactivity, enabling selective transformations such as nucleophilic substitutions or reductions. The difluoromethyl group imparts metabolic stability and lipophilicity, which are advantageous in drug design. The ester functionality allows for further derivatization, including hydrolysis or transesterification. This compound is characterized by high purity and stability under standard storage conditions, making it suitable for precise synthetic applications. Its structural features facilitate the development of bioactive molecules with improved pharmacokinetic properties.

Methyl 4-(difluoromethyl)-3-nitrobenzoate structure

1956371-33-7 structure

Product Name:Methyl 4-(difluoromethyl)-3-nitrobenzoate

CAS No:1956371-33-7

MF:C₉H₇F₂NO₄

MW:231.152989625931

MDL:MFCD29921566

CID:4780289

Update Time:2026-02-27

Methyl 4-(difluoromethyl)-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-(difluoromethyl)-3-nitrobenzoate
- SY266022
- MDL： MFCD29921566
- Inchi： 1S/C9H7F2NO4/c1-16-9(13)5-2-3-6(8(10)11)7(4-5)12(14)15/h2-4,8H,1H3
- InChI Key： ZSBCNHLWLUYLAY-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C(=O)OC)=CC=1[N+](=O)[O-])F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 279
XLogP3: 2.2
Topological Polar Surface Area: 72.1

Methyl 4-(difluoromethyl)-3-nitrobenzoate Pricemore >>

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CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC10044-5g	methyl 4-(difluoromethyl)-3-nitrobenzoate	1956371-33-7	95%	5g	$1500	2023-09-07
eNovation Chemicals LLC	Y1195017-1g	Methyl 4-(Difluoromethyl)-3-nitrobenzoate	1956371-33-7	95%	1g	$725	2024-07-20
Ambeed	A529485-1g	Methyl 4-(difluoromethyl)-3-nitrobenzoate	1956371-33-7	97%	1g	$660.0	2024-07-28
Crysdot LLC	CD12099770-1g	Methyl 4-(difluoromethyl)-3-nitrobenzoate	1956371-33-7	97%	1g	$765	2024-07-24
Crysdot LLC	CD12099770-5g	Methyl 4-(difluoromethyl)-3-nitrobenzoate	1956371-33-7	97%	5g	$2302	2024-07-24
eNovation Chemicals LLC	Y1195017-1g	Methyl 4-(Difluoromethyl)-3-nitrobenzoate	1956371-33-7	95%	1g	$725	2025-02-21
eNovation Chemicals LLC	Y1195017-1g	Methyl 4-(Difluoromethyl)-3-nitrobenzoate	1956371-33-7	95%	1g	$725	2025-02-26
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY266022-1g	Methyl 4-(Difluoromethyl)-3-nitrobenzoate	1956371-33-7	≥95%	1g	¥5600.00	2025-04-16